methyl 3-((3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)sulfonyl)-4-methoxybenzoate

• IUPAC Name: methyl 4-methoxy-3-[3-(triazol-2-yl)azetidin-1-yl]sulfonylbenzoate
• InChI: InChI=1S/C14H16N4O5S/c1-22-12-4-3-10(14(19)23-2)7-13(12)24(20,21)17-8-11(9-17)18-15-5-6-16-18/h3-7,11H,8-9H2,1-2H3
• InChI Key: GLCMNSOKYDAAJH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)OC)S(=O)(=O)N2CC(C2)N3N=CC=N3
• Molecular Formula: C14H16N4O5S
• Molecular Weight: 352.37 g/mol

Description

Methyl 3-((3-(2H-1,2,3-triazol-2-yl)azetidin-1-yl)sulfonyl)-4-methoxybenzoate, also known as MTSM, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MTSM is a sulfonamide compound that contains a triazole ring and a benzene ring.

Scientific Research Applications

Synthesis and Reactivity

• Chemical Synthesis and Characterization : The compound is involved in the synthesis of heterocyclic compounds, showcasing its utility in creating complex molecules with potential for various applications. For example, the synthesis and spectroscopic characterization of Schiff bases containing 1,2,4-triazole and pyrazole rings have been reported. These compounds were evaluated for their antioxidant and α-glucosidase inhibitory activities, demonstrating significant inhibitory potentials (Pillai et al., 2019).

• Reactivity Studies : Research into the reactivities of 3-methyl-4-arylthio-2-azetidinones and their derivatives highlights the chemical versatility of such structures. These studies provide insights into their potential transformations and applications in synthesizing novel compounds (Hirai et al., 1973).

• Pharmacological Evaluation : Compounds synthesized using azetidinone structures have been evaluated for their pharmacological properties. For instance, microwave-assisted synthesis of nitrogen and sulfur-containing heterocyclic compounds has been explored, with some showing antibacterial activity. This underscores the potential of such molecules in drug discovery and development (Mistry & Desai, 2006).

Applications in Material Science

• Liquid Crystalline Phase : The rational design and synthesis of spherical supramolecular dendrimers that self-organize in a novel thermotropic cubic liquid-crystalline phase offer insights into the applications of such compounds in materials science. These findings could lead to the development of new materials with unique optical and electronic properties (Balagurusamy et al., 1997).

Potential in Drug Development

• Inhibitory Activities : The exploration of isatin 1,2,3-triazoles as potent inhibitors against caspase-3 highlights the medicinal chemistry applications of compounds synthesized using azetidinone and triazole structures. These inhibitors could play a crucial role in developing therapeutic agents for diseases where caspase-3 activity is implicated (Jiang & Hansen, 2011).